Cas no 2138098-52-7 (3-(4-ethoxy-1H-pyrazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol)

• Product Name: 3-(4-ethoxy-1H-pyrazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol
• CAS No: 2138098-52-7
• MF: C₁₄H₂₄N₂O₂
• MW: 252.352563858032
• CID: 6567743
• PubChem ID: 165496246
• Update Time: 2025-08-05

3-(4-ethoxy-1H-pyrazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138098-52-7
• 3-(4-ethoxy-1H-pyrazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol
• EN300-1161043

• Inchi： 1S/C14H24N2O2/c1-4-18-12-8-15-16(9-12)14-7-11(17)5-6-13(14)10(2)3/h8-11,13-14,17H,4-7H2,1-3H3
• InChI Key： CJQPDGMFDMCEAW-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)C)C(C1)N1C=C(C=N1)OCC

Computed Properties

• Exact Mass: 252.183778013g/mol
• Monoisotopic Mass: 252.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.3Ų

Additional information on 3-(4-ethoxy-1H-pyrazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol

Comprehensive Overview of 3-(4-ethoxy-1H-pyrazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138098-52-7)

In the realm of synthetic organic chemistry, 3-(4-ethoxy-1H-pyrazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138098-52-7) has emerged as a compound of significant interest due to its unique structural features and potential applications. This cyclohexanol derivative, characterized by the presence of an ethoxy-substituted pyrazole ring and an isopropyl group, offers a versatile scaffold for pharmaceutical and agrochemical research. The compound's molecular complexity and functional group diversity make it a valuable intermediate in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of compounds like 3-(4-ethoxy-1H-pyrazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol. Researchers are increasingly leveraging machine learning algorithms to predict the bioactivity and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties of such molecules. The compound's pyrazole moiety is particularly noteworthy, as pyrazole derivatives are known for their broad-spectrum biological activities, including antimicrobial, anticancer, and antiviral effects. This aligns with the growing demand for novel therapeutic agents to address global health challenges.

The synthesis of CAS No. 2138098-52-7 typically involves multi-step organic transformations, including cyclization, etherification, and substitution reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize the yield and purity of this compound. These methods not only enhance efficiency but also align with the principles of green chemistry, a topic of increasing relevance in modern chemical research. The compound's solubility profile and stability under physiological conditions are critical factors being investigated to ensure its suitability for further development.

From a commercial perspective, 3-(4-ethoxy-1H-pyrazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol is gaining traction in the fine chemicals market. Its potential as a building block for bioactive molecules has attracted attention from pharmaceutical and agrochemical companies. The compound's patent landscape and intellectual property rights are also areas of active exploration, reflecting the competitive nature of the industry. As the demand for custom synthesis and contract research services grows, this compound is likely to play a pivotal role in collaborative R&D efforts.

In conclusion, 3-(4-ethoxy-1H-pyrazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138098-52-7) represents a fascinating intersection of chemistry, biology, and technology. Its structural elegance and functional versatility make it a compelling subject for ongoing research. As the scientific community continues to unravel its potential, this compound is poised to contribute significantly to advancements in medicinal chemistry and material science, addressing some of the most pressing challenges in these fields.